Ethyl 2-(pyrrolidin-1-yl)acetate
Cat. No. B1266362
M. Wt: 157.21 g/mol
InChI Key: IIIBKVMTKMLDFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09447091B2
Procedure details
The solution of ethyl 2-(pyrrolidin-1-yl)acetate (2 g, 12.7 mmol, 1.0 eq) in 8 N HCl was stirred at 95° C. for 16 h. The mixture was concentrated and quenched and extracted as in Intermediate Example 15(b). The solvent was distilled off to afford the product in 91% yield (1.5 g). LC-MS (ESI): Calculated mass: 129.1; Observed mass 130.1 [M+H+] (rt: 0.26 min).
Yield
91%
Identifiers
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REACTION_CXSMILES
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[N:1]1([CH2:6][C:7]([O:9]CC)=[O:8])[CH2:5][CH2:4][CH2:3][CH2:2]1>Cl>[N:1]1([CH2:6][C:7]([OH:9])=[O:8])[CH2:5][CH2:4][CH2:3][CH2:2]1
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Inputs
Step One
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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N1(CCCC1)CC(=O)OCC
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The mixture was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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quenched
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted as in Intermediate Example 15(b)
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DISTILLATION
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Type
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DISTILLATION
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Details
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The solvent was distilled off
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CUSTOM
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Type
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CUSTOM
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Details
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to afford the product in 91% yield (1.5 g)
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CUSTOM
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Type
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CUSTOM
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Details
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Observed mass 130.1 [M+H+] (rt: 0.26 min)
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Duration
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0.26 min
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Outcomes
Product
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Name
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Type
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Smiles
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N1(CCCC1)CC(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 91% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
